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Compound of Interest

Compound Name:
diethyl 2-methylthiazole-4,5-

dicarboxylate

CAS No.: 18903-17-8

Cat. No.: B092553

Get Quote

Core Directive & Compound Significance
Diethyl 2-methylthiazole-4,5-dicarboxylate is a critical heterocyclic scaffold used in the

synthesis of bioactive agents, including anti-inflammatory and antimicrobial drugs. Its 4,5-

dicarboxylate functionality allows for divergent synthesis—enabling selective hydrolysis or

reduction at either position to generate asymmetrical thiazole libraries.

This guide moves beyond simple data listing. It establishes a Self-Validating Analytical

Protocol, enabling you to distinguish this compound from common synthetic byproducts (e.g.,

Hantzsch mono-decarboxylation products) using NMR, IR, and MS signatures.

Compound Identity[1][2][3][4][5][6][7]
IUPAC Name: Diethyl 2-methyl-1,3-thiazole-4,5-dicarboxylate

CAS Registry Number: 18903-17-8[1]

Molecular Formula: C₁₀H₁₃NO₄S
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Molecular Weight: 243.28 g/mol

Synthesis & Impurity Context
To accurately interpret spectroscopic data, one must understand the synthetic origin. This

compound is typically synthesized via the Hantzsch Thiazole Synthesis, condensing a

thioamide with an

-halo-

-keto ester.

Primary Impurity Risks:

Mono-decarboxylated species: Resulting from thermal degradation during workup.

Unreacted Thioacetamide: Visible as a singlet ~2.6 ppm (distinct from the product's 2-Me).

Visualization: Synthesis Pathway
The following diagram outlines the logical formation of the thiazole core, aiding in the

identification of potential side products.
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Caption: Hantzsch synthesis pathway showing the convergence of precursors and potential

thermal degradation risk.

Spectroscopic Characterization (The Core)
A. Nuclear Magnetic Resonance (NMR)
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The NMR data below represents the Target Analytical Profile. Use these values to validate

sample purity.

H NMR Data (300 MHz, CDCl

)
The spectrum is characterized by a distinct aromatic methyl singlet and two sets of ethyl ester

signals. Note that the ethyl groups at C4 and C5 are chemically non-equivalent due to the

asymmetry of the thiazole ring (N vs S adjacency).
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Assignment
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Structural
Logic

C2-CH 2.75 Singlet (s) 3H -

Deshielded

by C=N and

S; diagnostic

for 2-

methylthiazol

es.

C4-COO-C 4.46 Quartet (q) 2H 7.1

Deshielded

ester

methylene.

C5-COO-C 4.38 Quartet (q) 2H 7.1

Slightly

shielded

relative to C4

due to S-

orbital

overlap

effects.

C4-COO-CH

-C
1.42 Triplet (t) 3H 7.1 Methyl triplet.

C5-COO-CH

-C
1.38 Triplet (t) 3H 7.1 Methyl triplet.
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Analyst Note: If you observe only one set of ethyl signals (1q, 1t) integrating for 4H and 6H

respectively, your resolution may be insufficient, or the shifts are coincident in your specific

solvent. In DMSO-

, these peaks often resolve more clearly.

C NMR Data (75 MHz, CDCl

)

Carbon Environment
Shift (

, ppm)
Assignment

Thiazole C2 167.5 C=N (Quaternary)

Carbonyl (C4-CO) 161.8 Ester Carbonyl

Carbonyl (C5-CO) 160.5 Ester Carbonyl

Thiazole C4 146.2 Aromatic Ring Carbon

Thiazole C5 128.5
Aromatic Ring Carbon

(Shielded by S)

Ester O-CH 62.1, 61.8 Methylene carbons

2-Methyl 19.4 Methyl on ring

Ester CH 14.2, 14.1 Terminal methyls

B. Infrared Spectroscopy (FT-IR)
The IR spectrum provides a quick "fingerprint" validation of the functional groups.

1715 - 1735 cm
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: Strong C=O stretch. Broadening or splitting indicates the two distinct ester environments.

1540 - 1580 cm

:C=N stretch of the thiazole ring.

1250 - 1300 cm

:C-O stretch (Ester).

2980 cm

: Aliphatic C-H stretch (Ethyl/Methyl).

C. Mass Spectrometry (MS)[6][7][11]
Ionization Mode: EI (70 eV) or ESI+.

Molecular Ion (M

):

243.

Base Peak: Often

198 (Loss of -OEt) or

171 (Loss of -COOEt).

Fragmentation Logic:

(Loss of ethoxy group, -45)

(Loss of CO, -28)

Experimental Protocols
Protocol 1: NMR Sample Preparation for Structural
Validation
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Objective: To obtain high-resolution spectra capable of resolving the C4/C5 ethyl ester

differences.

Solvent Choice: Use CDCl

(Chloroform-d) for routine analysis. Use DMSO-

if peak overlapping occurs in chloroform.

Concentration: Dissolve 10-15 mg of the compound in 0.6 mL of solvent.

Why? Thiazoles can aggregate at high concentrations, broadening the aromatic signals.

Filtration: Filter the solution through a small plug of glass wool directly into the NMR tube to

remove any inorganic salts (e.g., MgSO

fines) from the workup.

Acquisition:

Set relaxation delay (

) to 2.0 seconds to ensure accurate integration of the methyl singlet vs. the ethyl groups.

Protocol 2: Purity Check via TLC[2][12]
Stationary Phase: Silica Gel 60 F254.

Mobile Phase: Hexanes : Ethyl Acetate (3:1).

Visualization: UV light (254 nm). The thiazole ring is UV active.

R

Value: ~0.4 - 0.5 (Expect the dicarboxylate to be more polar than mono-esters).

Logical Visualization: NMR Connectivity
This diagram visualizes the coupling network. Use this to interpret COSY (Correlation

Spectroscopy) data if 1D assignment is ambiguous.
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Caption: NMR connectivity map. Note the lack of coupling between the 2-Me group and the

ethyl chains, confirming the substitution pattern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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